Cas no 24468-88-0 (N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine)

• Product Name: N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine
• CAS No: 24468-88-0
• MF: C₁₁H₁₅Br₂N
• MW: 321.051501512527
• MDL: MFCD01657317
• CID: 258333
• PubChem ID: 34259
• Update Time: 2025-06-08

N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine
• Benzenemethanamine,N,N-bis(2-bromoethyl)-
• N,N-Bis(2-bromoethyl)benzylamine
• AC1L1R9C
• ANW-66784
• Benzyl-bis-(2-brom-aethyl)-amin
• benzyl-bis-(2-bromo-ethyl)-amine
• Bis(2-bromoethyl)benzylamine
• BRN 2693284
• CTK8C1492
• N-Bis-< 2-brom-aethyl> -benzylamin
• SureCN537951
• 3-12-00-02206 (Beilstein Handbook Reference)
• SB82995
• N-benzyl-2-bromo-N-(2-bromoethyl)ethan-1-amine
• AKOS016007532
• BS-16764
• SCHEMBL537951
• MFCD01657317
• CS-0136146
• Benzenemethanamine, N,N-bis(2-bromoethyl)-
• NOCFCCNGOFVBDJ-UHFFFAOYSA-N
• Benzylamine, N,N-bis(2-bromoethyl)-
• 24468-88-0
• ZAA46888
• BENZYLBIS(2-BROMOETHYL)AMINE
• DTXSID40179229
• C11H15Br2N
• D82426
• DB-371198

• MDL： MFCD01657317
• Inchi： 1S/C11H15Br2N/c12-6-8-14(9-7-13)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： NOCFCCNGOFVBDJ-UHFFFAOYSA-N
• SMILES： BrCCN(CCBr)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.955
• Monoisotopic Mass: 318.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.563±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 319.4°C at 760 mmHg
• Flash Point: 147°C
• Refractive Index: 1.585
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

Additional information on N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine

Introduction to N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine (CAS No. 24468-88-0)

N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine, a compound with the chemical formula C₈H₁₄Br₂N, is a significant molecule in the field of pharmaceutical and biochemical research. This compound is characterized by its unique structural features, which include the presence of two bromine atoms and a benzyl group, making it a versatile intermediate in organic synthesis. The CAS number 24468-88-0 uniquely identifies this substance, ensuring precise classification and recognition within scientific literature and industrial applications.

The N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine molecule has garnered attention due to its potential applications in the development of novel pharmaceutical agents. Its structural composition allows for modifications that can enhance binding affinity to biological targets, making it a valuable building block in drug design. Recent studies have highlighted its role in synthesizing molecules that exhibit inhibitory effects on various enzymes and receptors, which are crucial for treating a range of diseases.

In the realm of medicinal chemistry, the brominated amine functionalities in N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine provide excellent handles for further chemical transformations. These handles are particularly useful in constructing complex scaffolds that mimic natural products or designed heterocycles. The benzyl group, in particular, serves as a protective group for amines and can be easily removed under specific conditions, allowing for selective functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine with high accuracy. These predictions are crucial for designing synthetic routes that minimize side reactions and maximize yield. By leveraging machine learning models, scientists can identify optimal conditions for reactions involving this compound, thereby streamlining the drug discovery process.

The pharmaceutical industry has shown interest in N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine due to its potential as a precursor for bioactive molecules. For instance, derivatives of this compound have been investigated for their antimicrobial properties. The bromine atoms introduce electrophilic centers that can react with nucleophiles, leading to the formation of diverse molecular architectures. This reactivity has been exploited in the synthesis of compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Moreover, the compound's structural features make it suitable for use in material science applications beyond pharmaceuticals. For example, polymers functionalized with N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine have shown enhanced thermal stability and mechanical strength. These properties are attributed to the rigid benzyl group and the electron-withdrawing nature of the bromine atoms, which contribute to the overall rigidity of the polymer chain.

In conclusion, N-Benzyl-2-bromo-N-(2-bromoethyl)ethanamine (CAS No. 24468-88-0) is a multifaceted compound with significant potential in pharmaceutical and material science research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge and technological innovation is likely to grow.